Cas no 2227924-96-9 (rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide)

• Product Name: rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide
• CAS No: 2227924-96-9
• MF: C₁₀H₁₇N₃O₂
• MW: 211.260882139206
• CID: 5952711
• PubChem ID: 165845948
• Update Time: 2025-06-03

rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide
• 2227924-96-9
• EN300-1282507
• rac-1-[(1R,3S)-3-aminocyclopentanecarbonyl]azetidine-2-carboxamide

• Inchi： 1S/C10H17N3O2/c11-7-2-1-6(5-7)10(15)13-4-3-8(13)9(12)14/h6-8H,1-5,11H2,(H2,12,14)/t6-,7+,8?/m0/s1
• InChI Key： PCNFBVNDBLLDRG-KJFJCRTCSA-N
• SMILES： O=C([C@H]1CC[C@H](C1)N)N1CCC1C(N)=O

Computed Properties

• Exact Mass: 211.132076794g/mol
• Monoisotopic Mass: 211.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 89.4Ų

Additional information on rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide

Rac-1-(1R,3S)-3-Aminocyclopentanecarbonylazetidine-2-Carboxamide: A Comprehensive Overview

The compound rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide (CAS No. 2227924-96-9) is a structurally complex molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a promising candidate for various applications in drug discovery and development. Recent studies have highlighted its role in modulating key biological pathways, particularly in the context of neurodegenerative diseases and cancer.

The molecular structure of rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide consists of a cyclopentane ring fused with an azetidine moiety, along with an amino acid-derived side chain. This combination of structural elements provides the molecule with both rigidity and flexibility, enabling it to interact with target proteins in a highly specific manner. The stereochemistry at the (1R,3S) configuration is critical for its biological activity, as it determines the spatial arrangement of the functional groups and their accessibility to binding sites.

Recent research has focused on the synthesis and optimization of rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide to improve its pharmacokinetic properties. By modifying the side chains and incorporating bioisosteric replacements, scientists have been able to enhance the compound's solubility, stability, and bioavailability. These advancements have brought the molecule closer to preclinical testing phases, where its efficacy and safety profiles can be thoroughly evaluated.

In terms of biological activity, rac-1-(1R,3S)-3-aminocyclopentanecarbonylazetidine-2-carboxamide has shown potent inhibitory effects on enzymes involved in pathways associated with neurodegenerative diseases such as Alzheimer's disease. For instance, studies have demonstrated its ability to inhibit β-secretase (BACE1), a key enzyme responsible for amyloid-beta production. Additionally, preclinical models have indicated that this compound may also exhibit anti-inflammatory properties, further broadening its therapeutic potential.

The development of rac-1-(1R,3S)-3-amino-cyclopentanecarbonylazetidine-2-carboxamide has been supported by advanced computational techniques such as molecular docking and dynamic simulations. These methods have provided insights into the molecule's binding modes and interactions with target proteins at an atomic level. Furthermore, high-throughput screening assays have been employed to assess its activity against a wide range of targets, ensuring its specificity and minimizing off-target effects.

One of the most exciting aspects of rac-1-(1R,3S)-3-amino-cyclopentanecarbonylazetidine-2-carboxamide is its potential for combinatorial therapy. By combining this compound with other drugs targeting complementary pathways, researchers aim to enhance therapeutic efficacy while reducing adverse effects. This approach aligns with current trends in personalized medicine and precision healthcare.

In conclusion, rac-1-(1R,3S)-3-amino-cyclopentanecarbonylazetidine-2-carboxamide (CAS No. 2227924-96-9) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with cutting-edge research methodologies, positions it as a strong candidate for addressing unmet medical needs in neurodegenerative diseases and beyond. As further studies unfold, this compound holds the promise of becoming a cornerstone in innovative therapeutic strategies.